molecular formula C21H21N3O2S B2679756 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide CAS No. 1105235-41-3

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide

Cat. No. B2679756
CAS RN: 1105235-41-3
M. Wt: 379.48
InChI Key: PQQWTNPQLCKMHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide, also known as Bz-423, is a small molecule drug that has been studied for its potential therapeutic applications. It was initially developed as an immunosuppressive agent, but later studies have shown its potential in treating various diseases, including cancer, autoimmune disorders, and inflammation.

Mechanism of Action

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide has been shown to target the mitochondrial translocator protein (TSPO). TSPO is involved in regulating the mitochondrial permeability transition pore (mPTP), which is a key player in the regulation of cell death. This compound binds to TSPO and inhibits the opening of mPTP, thereby preventing cell death. This compound has also been shown to inhibit the production of reactive oxygen species (ROS), which are involved in various cellular processes, including inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, this compound has been shown to have immunosuppressive properties by inhibiting the activation of T cells.

Advantages and Limitations for Lab Experiments

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified. This compound has been shown to be effective in various animal models of diseases, which makes it a promising candidate for further studies. However, there are also some limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects. In addition, this compound has been shown to have some toxic effects at high doses, which limits its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide. One area of research is to further understand the mechanism of action of this compound. This will enable researchers to design experiments to study its effects more effectively. Another area of research is to study the potential of this compound in treating other diseases, such as neurodegenerative disorders and cardiovascular diseases. In addition, researchers can explore the use of this compound in combination with other drugs to enhance its therapeutic effects. Overall, this compound has shown promising results in various animal models of diseases, and further studies are needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide involves the reaction of 2-thiouracil with benzyl bromide to form 2-benzylthio-6-hydroxy-1,6-dihydropyrimidine-4-one. This intermediate is then reacted with N-(4-methylbenzyl)acetamide in the presence of phosphorus oxychloride to form this compound. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-methylbenzyl)acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and immunosuppressive properties. This compound has been studied in various animal models of diseases, including multiple sclerosis, rheumatoid arthritis, and cancer. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.

properties

IUPAC Name

2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[(4-methylphenyl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O2S/c1-15-7-9-16(10-8-15)13-22-19(25)11-18-12-20(26)24-21(23-18)27-14-17-5-3-2-4-6-17/h2-10,12H,11,13-14H2,1H3,(H,22,25)(H,23,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQQWTNPQLCKMHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.